4-Chloro-6-(3-chloro-4-trifluoromethyl-phenyl)pyrimidine

• CAS No.: 954223-40-6
• Molecular Formula: C11H5Cl2F3N2
• Molecular Weight: 293.07 g/mol
• IUPAC Name: 4-chloro-6-[3-chloro-4-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C11H5Cl2F3N2/c12-8-3-6(1-2-7(8)11(14,15)16)9-4-10(13)18-5-17-9/h1-5H
• InChI Key: JLFYOUBNFMWEEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=NC=N2)Cl)Cl)C(F)(F)F

Description

4-Chloro-6-(3-chloro-4-trifluoromethyl-phenyl)pyrimidine is a useful research compound. Its molecular formula is C11H5Cl2F3N2 and its molecular weight is 293.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of CH3CN and water (75:25 mL) that has been degassed by bubbling N2 into the solvent was added 4,6-dichloro-pyrimidine (3.63 g, 22.7 mmol) and Ph3P (840 mg, 2.20 mmol). De-gassing was continued for an additional 15 min before adding 3-chloro-4-trifluoromethylphenyl boronic acid (5 g, 22 mmol), Pd(OAc)2 (250 mg, 1.11 mmol) and K3PO4 (9.4 g, 44.3 mmol). The resulting mixture was stirred at rt for 2 h before diluting with water and extracting with EtOAc. The organic layer was dried (Na2SO4), and concentrated. The crude residue was purified (FCC) to give the title compound (2.3 g, 35%).

Synthesis routes and methods II

Procedure details

To a solution of CH3CN and water (75:25 mL) that has been degassed by bubbling N2 into the solvent were added 4,6-dichloro-pyrimidine (3.63 g, 22.7 mmol) and Ph3P (840 mg, 2.2 mmol). De-gassing was continued for an additional 15 min before adding 3-chloro-4-trifluoromethylphenyl boronic acid (5 g, 22 mmol), Pd (OAc)2 (250 mg, 1.11 mmol) and K3PO4 (9.4 g, 44.3 mmol). The resulting mixture was stirred at rt for 2 h before diluting with water and extracting with EtOAc. The organic layer was dried (Na2SO4), and concentrated. The crude residue was purified (FCC) to give the title compound (2.3 g, 35%).